Cas no 2159245-19-7 (1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2159245-19-7
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5938567
• PubChem ID: 165742710
• Update Time: 2025-06-09

1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol
• 2159245-19-7
• EN300-1968221

• Inchi： 1S/C10H10BrF3O/c1-5-3-4-7(6(2)8(5)11)9(15)10(12,13)14/h3-4,9,15H,1-2H3
• InChI Key： NMJSTYFGSAFMHX-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C(C(F)(F)F)O

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2159245-19-7)

1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol, with the CAS number 2159245-19-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a brominated aromatic ring and a trifluoromethyl group attached to an alcohol moiety. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol is particularly noteworthy due to its potential for modulating biological pathways. The bromine atom on the aromatic ring can serve as a site for further chemical modifications, enhancing the compound's versatility in drug design. Additionally, the trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. These features make it an attractive candidate for developing novel therapeutic agents.

Recent studies have explored the biological activities of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the bromine and trifluoromethyl groups played crucial roles in enhancing the compound's binding affinity and selectivity.

In another study, researchers investigated the anti-inflammatory properties of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol. The results indicated that this compound effectively reduced inflammation in vitro by inhibiting the production of pro-inflammatory cytokines. This finding suggests that it could be a promising lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol have also been studied to assess its suitability as a therapeutic agent. Preliminary data from animal models showed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug can reach its target site effectively and remain active for an appropriate duration.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol. Early-phase trials have demonstrated promising results, with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In addition to its potential as a therapeutic agent, 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol has also been explored for its use in chemical synthesis. The presence of multiple functional groups makes it a versatile building block for constructing more complex molecules. Researchers have utilized this compound as an intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The environmental impact of 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol is another important consideration. Studies have shown that this compound is relatively stable under standard environmental conditions and does not pose significant risks to ecosystems when used responsibly. However, ongoing research is being conducted to ensure its safe handling and disposal practices.

In conclusion, 1-(3-bromo-2,4-dimethylphenyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2159245-19-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for developing new therapeutic agents and chemical intermediates. Continued research and development efforts are expected to further elucidate its full potential and contribute to advancements in healthcare and chemical synthesis.